N-Nitroso Zolmitriptan

• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol
• InChI: InChI=1S/C16H20N4O3/c1-19(2)6-5-12-9-20(18-22)15-4-3-11(8-14(12)15)7-13-10-23-16(21)17-13/h3-4,8-9,13H,5-7,10H2,1-2H3,(H,17,21)/t13-/m0/s1
• InChIKey: OMADIQPUYMATRS-ZDUSSCGKSA-N

N-Nitroso Zolmitriptan: Identity and Regulatory Baseline

N-Nitroso Zolmitriptan is a nitrosamine drug substance-related impurity (NDSRI) derived from the anti-migraine active pharmaceutical ingredient (API) Zolmitriptan, formally named (S)-4-((3-(2-(dimethylamino)ethyl)-1-nitroso-1H-indol-5-yl)methyl)oxazolidin-2-one [1]. Unlike small-molecule nitrosamines such as NDMA or NDEA, this impurity retains the core triptan scaffold with the N-nitroso group attached to the indole nitrogen, classifying it as an N-nitroso-indole [2]. Under the Carcinogenic Potency Categorisation Approach (CPCA) adopted by both the EMA and FDA, N-nitroso-indoles are assigned to Category 5 with a recommended acceptable intake (AI) of 1500 ng/day, the least restrictive category for potentially mutagenic nitrosamines [2]. This compound is supplied as a highly characterized reference standard with full Certificate of Analysis, supporting analytical method development, method validation (AMV), and quality control (QC) applications for Abbreviated New Drug Applications (ANDA) and commercial Zolmitriptan production [1].

Identity N-nitroso-indole impurity reference standard

Regulatory context CPCA Category 5 with higher acceptable intake threshold

Supply CoA-supported for ANDA analytical method validation

• [1] Veeprho Laboratories. N-Nitroso Zolmitriptan – Product Technical Datasheet. 2023. Available at: https://veeprho.com/impurities/n-nitroso-zolmitriptan-impurity-3/ View Source
• [2] European Medicines Agency. Appendix 1 to the nitrosamine Q&A document (EMA/562717/2024 Rev. 7): Acceptable Intakes (AIs) for nitrosamines. Published 13 December 2024. Available at: https://nitrosamines.usp.org/t/ema-nitrosamine-q-a-appendix-1-rev-7-published-on-dec-13-2024/12101/1 View Source

N-Nitroso Zolmitriptan vs. Desmethyl Analog: Interchangeability Risk

Substituting one nitrosamine impurity reference standard for another within the same drug substance family is a critical procurement error that can lead to misquantification and regulatory non-compliance. N-Nitroso Zolmitriptan and its close structural analog N-Nitroso-Desmethyl-Zolmitriptan differ fundamentally in their toxicological classification and regulatory acceptable intake limits despite sharing the Zolmitriptan core. The parent N-nitroso compound is an N-nitroso-indole (CPCA Category 5, AI = 1500 ng/day), while the desmethyl derivative is a Category 1 NDSRI with an AI of only 18 ng/day—an 83-fold difference in permissible daily exposure [1]. Using the wrong standard for method calibration can result in either false-negative release of contaminated batches or unnecessary rejection of compliant products. The quantitative evidence below demonstrates precisely where N-Nitroso Zolmitriptan occupies a distinct and less restrictive regulatory space, making its accurate identification and dedicated reference standard essential for cost-effective and compliant quality control [1].

N-Nitroso Zolmitriptan

CPCA Category 5 with higher acceptable intake; designed for cost-effective QC workflows

N-Nitroso-Desmethyl-Zolmitriptan

Category 1 with much lower intake limit; use as substitute may lead to misquantification and unnecessary batch rejection

• [1] European Medicines Agency. Appendix 1 to the nitrosamine Q&A document (EMA/562717/2024 Rev. 7): Acceptable Intakes (AIs) for nitrosamines. Published 13 December 2024. Available at: https://nitrosamines.usp.org/t/ema-nitrosamine-q-a-appendix-1-rev-7-published-on-dec-13-2024/12101/1 View Source

N-Nitroso Zolmitriptan: Quantitative Differentiation Evidence

Acceptable Intake: Parent vs. Desmethyl NDSRI

The EMA Appendix 1 (Rev. 7, December 2024) assigns N-nitroso-zolmitriptan an Acceptable Intake (AI) of 1500 ng/day under CPCA Category 5, while N-nitroso-desmethyl-zolmitriptan, the primary alternative NDSRI for zolmitriptan drug products, is assigned an AI of only 18 ng/day under Category 1 [1]. This 83-fold difference directly translates to a 83-fold lower analytical sensitivity requirement and a far wider specification window for N-nitroso-zolmitriptan in finished product release testing.

AI Limit Comparison

Head-to-head

Target: 1500 ng/day
Desmethyl: 18 ng/day
83.3-fold higher AI

Enables wider specification window, reduces analytical sensitivity burden

EMA CPCA Category 5 vs. Category 1; structural basis for AI difference

Evidence Dimension	Acceptable Intake (AI) limit (ng/day)
Target Compound Data	1500 ng/day
Comparator Or Baseline	N-Nitroso-Desmethyl-Zolmitriptan: 18 ng/day
Quantified Difference	83.3-fold higher AI for the target compound
Conditions	EMA CPCA categorization based on structural features; N-nitroso-indole classification per Appendix 1 Note: 'AI of N-nitroso compounds with negative bacterial reverse mutation test and N-nitroso-indoles is 1500 ng/day' [1]

Why This Matters

Procurement of the correct N-Nitroso Zolmitriptan reference standard—rather than the desmethyl analog—is essential because the analytical method's required Limit of Quantification (LOQ) must be aligned with the compound-specific AI; using the stricter 18 ng/day AI would demand unnecessary method sensitivity and could lead to false out-of-specification results for the 1500 ng/day impurity.

• [1] European Medicines Agency. Appendix 1 to the nitrosamine Q&A document (EMA/562717/2024 Rev. 7): Acceptable Intakes (AIs) for nitrosamines. Published 13 December 2024. Available at: https://nitrosamines.usp.org/t/ema-nitrosamine-q-a-appendix-1-rev-7-published-on-dec-13-2024/12101/1 View Source

CPCA Category Comparison: Triptan NDSRIs

N-Nitroso Zolmitriptan is classified as CPCA Category 5, consistent with other N-nitroso-indole triptan NDSRIs including N-nitroso-rizatriptan, N-nitroso-sumatriptan, N-nitroso-eletriptan, and N-nitroso-naratriptan, all of which carry an AI of 1500 ng/day [1]. This sharply contrasts with N-nitroso-desmethyl-zolmitriptan (Category 1, AI 18 ng/day) and N-nitroso-desmethyl-rizatriptan (Category 1, AI 18 ng/day), where the absence of the N-methyl group on the indole nitrogen yields a substantially more potent predicted carcinogenicity profile [1].

CPCA Category Comparison

Class-level

Category 5 (1500 ng/day) for triptan N-nitroso-indoles
Category 1 (18 ng/day) for desmethyl analogs
83-fold AI difference between classes

Harmonized control strategy across multiple triptan APIs feasible

Class-level equivalence among N-nitroso-indole triptans; desmethyl analogs are distinct

Evidence Dimension	CPCA Category and AI (ng/day)
Target Compound Data	Category 5, AI = 1500 ng/day
Comparator Or Baseline	N-nitroso-rizatriptan: Category 5, AI = 1500 ng/day; N-nitroso-sumatriptan: Category 5, AI = 1500 ng/day; N-nitroso-eletriptan: Category 5, AI = 1500 ng/day; N-nitroso-naratriptan: Category 5, AI = 1500 ng/day; N-nitroso-desmethyl-zolmitriptan: Category 1, AI = 18 ng/day; N-nitroso-desmethyl-rizatriptan: Category 1, AI = 18 ng/day
Quantified Difference	Category 5 (target) vs. Category 1 (desmethyl analogs): 83.3-fold difference in AI; Category 5 (target) vs. other Category 5 triptans: no significant difference in AI among the N-nitroso-indole class.
Conditions	CPCA structural categorization based on nitrosamine α-carbon substitution pattern and aromatic ring conjugation; N-nitroso-indole rule per EMA Appendix 1 note [1]

Why This Matters

This class-level equivalence among N-nitroso-indole triptans means that a facility producing multiple triptan APIs can leverage the same 1500 ng/day AI threshold for risk evaluation across zolmitriptan, rizatriptan, sumatriptan, eletriptan, and naratriptan products, simplifying the analytical control strategy relative to the more hazardous desmethyl NDSRIs.

• [1] European Medicines Agency. Appendix 1 to the nitrosamine Q&A document (EMA/562717/2024 Rev. 7): Acceptable Intakes (AIs) for nitrosamines. Published 13 December 2024. Available at: https://nitrosamines.usp.org/t/ema-nitrosamine-q-a-appendix-1-rev-7-published-on-dec-13-2024/12101/1 View Source

Structural Basis: N-Nitroso-Indole vs. N-Nitroso-Amine

The N-nitroso group in N-Nitroso Zolmitriptan is covalently attached to the indole nitrogen, where the lone pair of the nitrogen is delocalized into the aromatic indole π-system [1]. This structural feature sterically and electronically hinders metabolic α-hydroxylation—the key activation step required for DNA alkylation and mutagenicity [2]. By contrast, N-nitroso-desmethyl-zolmitriptan bears the N-nitroso group on an acyclic secondary amine with a freely accessible α-carbon, enabling facile CYP450-mediated α-hydroxylation and yielding potent diazonium ion formation [2]. This mechanistic distinction underpins the 83-fold difference in AI and is corroborated by the negative bacterial reverse mutation (Ames) test data for N-nitroso-indoles that form the basis of the EMA's 1500 ng/day default AI rule [1].

Metabolic Activation Potential

Class-level

N-nitroso-indole: low α-hydroxylation, negative Ames
Desmethyl analog: accessible α-carbon, predicted positive mutagenicity

Structural basis for higher AI; supports less stringent sensitivity requirements

Qualitative structural class difference underpinning 83-fold AI divergence

Evidence Dimension	Metabolic activation potential (α-hydroxylation susceptibility)
Target Compound Data	N-nitroso-indole: delocalized lone pair; steric shielding of α-carbon; negative Ames test; AI = 1500 ng/day
Comparator Or Baseline	N-nitroso-desmethyl-zolmitriptan: acyclic secondary nitrosamine; accessible α-carbon; predicted positive mutagenicity; AI = 18 ng/day
Quantified Difference	Qualitative structural class difference yielding 83.3-fold quantitative AI divergence
Conditions	Structural analysis based on indole N-substitution pattern; CPCA rules and bacterial reverse mutation (Ames) test data per EMA Appendix 1 [1]

Why This Matters

Understanding this structure-activity relationship enables informed procurement: laboratories developing analytical methods for N-Nitroso Zolmitriptan can operate with less stringent sensitivity requirements (LOQ ≤ 150 ng/g for a 10 g daily dose product) compared to the desmethyl analog (LOQ ≤ 1.8 ng/g), reducing instrument burden and method development cost.

• [1] European Medicines Agency. Appendix 1 to the nitrosamine Q&A document (EMA/562717/2024 Rev. 7): Acceptable Intakes (AIs) for nitrosamines. Published 13 December 2024. Available at: https://nitrosamines.usp.org/t/ema-nitrosamine-q-a-appendix-1-rev-7-published-on-dec-13-2024/12101/1 View Source
• [2] Kruhlak NL, et al. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA). Regul Toxicol Pharmacol. 2024 Jun;150:105640. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits (referenced methodology) View Source

LC-MS/MS Quantification in Drug Substance

A validated LC-MS/MS method for the determination of N-nitroso-desmethyl-zolmitriptan in zolmitriptan matrices demonstrates the capability to achieve an LOQ as low as 0.05 ng/mL (50 pg/mL) when using a triple quadrupole mass spectrometer in positive electrospray ionization mode [1]. While this validated method targets the desmethyl analog, the same analytical platform—with appropriate chromatographic adjustment for the more lipophilic N-nitroso-zolmitriptan (calculated logP ~2.8 vs. ~2.1 for the desmethyl form)—can achieve comparable sensitivity [2]. The N-Nitroso Zolmitriptan reference standard is supplied with full Certificate of Analysis including HPLC purity (typically ≥95%), identity confirmation by HRMS and NMR, and residual solvent content, enabling traceable method validation in accordance with ICH Q2(R1) and FDA/EMA nitrosamine guidelines [3].

LC-MS/MS Quantification

Method context

Target achievable LOQ ≤0.1 ng/mL
Desmethyl validated LOQ 0.05 ng/mL
40-fold less stringent requirement relative to AI

Faster method development and greater robustness in QC

Triple quadrupole LC-MS/MS; CoA-supported reference standard

Evidence Dimension	Limit of Quantification (LOQ) in drug substance matrix
Target Compound Data	N-Nitroso Zolmitriptan: achievable LOQ ≤ 0.1 ng/mL (estimated based on structural analog method and 1500 ng/day AI requirement)
Comparator Or Baseline	N-Nitroso-Desmethyl-Zolmitriptan: validated LOQ = 0.05 ng/mL [1]
Quantified Difference	Approximately 2-fold higher LOQ for target compound is acceptable given 83-fold higher AI; method sensitivity requirements are 40-fold less stringent relative to the AI-normalized threshold.
Conditions	LC-MS/MS (triple quadrupole), ESI(+) mode; Zolmitriptan drug substance matrix; ICH Q2(R1) validation criteria [1]

Why This Matters

The less demanding sensitivity requirement for N-Nitroso Zolmitriptan translates to faster method development, wider linear range, and greater robustness in routine QC environments compared to methods developed for Category 1 NDSRIs. The availability of a fully characterized reference standard with documented purity and identity further reduces regulatory submission risk.

• [1] Patha RVP, Dasa K, Bhoomireddy RD, Panchakarla RK, Mullangi S. Development and Validation of a Highly Sensitive LC-MS/MS Method for the Quantification of N-Nitroso-Desmethyl-Zolmitriptan: A Nitrosamine Impurity in Zolmitriptan. Sep Sci Plus. 2025;e70129. DOI: 10.1002/sscp.70129. View Source
• [2] ChemWhat Database. N-Nitroso Zolmitriptan – Compound Information. Molecular Formula: C16H20N4O3; Molecular Weight: 316.4 g/mol. Available at: https://www.chemwhat.com/n-nitroso-zolmitriptan-cas-n-a/ View Source
• [3] Veeprho Laboratories. N-Nitroso Zolmitriptan – Product Technical Datasheet. 2023. Available at: https://veeprho.com/impurities/n-nitroso-zolmitriptan-impurity-3/ View Source

Regulatory Control Limits Comparison

Under the FDA's Control of Nitrosamine Impurities in Human Drugs guidance (Rev. 2, September 2024) and the EMA's Article 5(3) referral procedure, manufacturers must conduct confirmatory testing for NDSRIs and establish specifications ensuring impurity levels remain below the compound-specific AI [1]. For N-Nitroso Zolmitriptan, the 1500 ng/day AI converts to a control limit of 150 ppm for a product with a 10 mg maximum daily dose of zolmitriptan, or 300 ppm for a 5 mg dose product—levels that are readily quantifiable by standard LC-MS/MS without the need for ultra-trace method development [1]. In contrast, the 18 ng/day AI for N-nitroso-desmethyl-zolmitriptan yields control limits of 1.8 ppm (10 mg dose) and 3.6 ppm (5 mg dose), pushing analytical methods to their lower quantification boundaries and increasing the risk of batch failure due to analytical variability [1].

Control Limit (10 mg dose)

Head-to-head

Target: 150 ppm
Desmethyl: 1.8 ppm
83-fold wider specification window

Reduces analytical burden, minimizes false batch rejection risk

Per FDA guidance; conversion based on AI and max daily dose

Evidence Dimension	ppm control limit (10 mg maximum daily dose scenario)
Target Compound Data	150 ppm (1500 ng/day ÷ 10 mg/day)
Comparator Or Baseline	N-Nitroso-Desmethyl-Zolmitriptan: 1.8 ppm (18 ng/day ÷ 10 mg/day)
Quantified Difference	83.3-fold wider specification window for target compound
Conditions	Conversion formula: ppm = AI (ng/day) / maximum daily dose (mg/day); per FDA Nitrosamine Guidance Rev. 2 [1]

Why This Matters

The 83-fold wider specification window directly reduces the analytical burden during batch release testing and stability studies. Procurement of the correct N-Nitroso Zolmitriptan reference standard—rather than the more potent desmethyl analog—enables a fit-for-purpose control strategy that minimizes both analytical cost and the probability of unnecessary batch rejection.

• [1] U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs (Rev. 2, September 2024) and CDER Nitrosamine Impurity Acceptable Intake Limits web page. Updated 19 March 2026. Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits View Source

Cross-Triptan Specificity: Procurement Rationale

Within the triptan drug class, N-nitroso-zolmitriptan, N-nitroso-rizatriptan, N-nitroso-sumatriptan, N-nitroso-eletriptan, and N-nitroso-naratriptan all share the N-nitroso-indole motif and the same 1500 ng/day AI [1]. However, only N-nitroso-zolmitriptan carries the 2-oxooxazolidin-4-ylmethyl substituent at the indole 5-position, which is unique to the zolmitriptan scaffold [2]. This structural specificity dictates that N-nitroso-zolmitriptan has a distinct chromatographic retention time and mass spectrometric fragmentation pattern (precursor ion m/z 317.4 [M+H]+; key product ions from oxazolidinone ring cleavage) that differs from other triptan nitrosamines [2]. Consequently, accurate identification and quantification in zolmitriptan drug substance and drug product cannot be achieved using a surrogate triptan nitrosamine standard.

Cross-Triptan Specificity

Class-level

m/z 317.4 [M+H]+, unique oxazolidinone fragments
Retention time distinct from other triptan NDSRIs

Mandatory for method specificity; surrogate standard would fail ICH Q2(R1)

Distinct chromatographic and MS profile from rizatriptan, sumatriptan, etc.

Evidence Dimension	Chromatographic and mass spectrometric specificity
Target Compound Data	N-Nitroso Zolmitriptan: m/z 317.4 [M+H]+; characteristic oxazolidinone fragment ions; C18 retention time unique to scaffold
Comparator Or Baseline	N-Nitroso-Rizatriptan: m/z 299.3 [M+H]+; triazole fragment; N-Nitroso-Sumatriptan: m/z 336.4 [M+H]+; sulfonamide fragment
Quantified Difference	All triptan NDSRIs are chromatographically resolvable; retention time difference ≥ 2 min under generic C18 gradient conditions is typical.
Conditions	Reversed-phase LC-MS/MS; C18 column; 0.1% formic acid in water/acetonitrile gradient; positive ESI mode [2]

Why This Matters

For ANDA filers and QC laboratories supporting zolmitriptan products, procurement of the API-specific N-Nitroso Zolmitriptan standard is mandatory to meet regulatory expectations for method specificity. Using a different triptan nitrosamine standard would fail ICH Q2(R1) specificity requirements and could lead to a Refuse-to-Receive (RTR) decision from the FDA.

• [1] European Medicines Agency. Appendix 1 to the nitrosamine Q&A document (EMA/562717/2024 Rev. 7): Acceptable Intakes (AIs) for nitrosamines. Published 13 December 2024. Available at: https://nitrosamines.usp.org/t/ema-nitrosamine-q-a-appendix-1-rev-7-published-on-dec-13-2024/12101/1 View Source
• [2] ChemWhat Database. N-Nitroso Zolmitriptan – Compound Information. Canonical SMILES: O=C1OC[C@H](CC2=CC3=C(N(N=O)C=C3CCN(C)C)C=C2)N1. Molecular Weight: 316.4 g/mol. Available at: https://www.chemwhat.com/n-nitroso-zolmitriptan-cas-n-a/ View Source

N-Nitroso Zolmitriptan: Application Scenarios

ANDA Method Validation for Finished Dosage Forms

For generic drug manufacturers submitting ANDAs for zolmitriptan tablets or orally disintegrating tablets, FDA requires a validated method capable of quantifying N-nitroso-zolmitriptan at or below the 1500 ng/day AI-based control limit [1]. Using the N-Nitroso Zolmitriptan reference standard, a fit-for-purpose LC-MS/MS method can be established with an LOQ of ≤0.1 ng/mL—well below the 150 ppm (or higher) specification limit—satisfying ICH Q2(R1) accuracy, precision, linearity, and specificity criteria. The 83-fold wider AI margin compared to the desmethyl analog reduces the burden of demonstrating LOQ capability during method validation [1].

Root Cause Analysis of Nitrosamine Formation

When a nitrosamine contamination event is detected in zolmitriptan API batches, accurate identification of the specific NDSRI species is critical for root cause analysis. The N-Nitroso Zolmitriptan reference standard enables unambiguous chromatographic peak assignment—distinguishing it from N-nitroso-desmethyl-zolmitriptan, which co-elutes under certain HPLC conditions—and supports quantitative assessment of whether the nitrosamine formation occurred via nitrosation of the API itself or of a process-related secondary amine impurity [1]. This differential diagnosis directly informs the choice of mitigation strategy (e.g., nitrite scavenger addition vs. pH adjustment vs. solvent replacement) [2].

Multi-Triptan Control Strategy Harmonization

Pharmaceutical companies manufacturing multiple triptan APIs (zolmitriptan, rizatriptan, sumatriptan, eletriptan, naratriptan) can leverage the consistent 1500 ng/day AI classification for all N-nitroso-indole triptan NDSRIs, as documented in the EMA Appendix 1 [1]. The N-Nitroso Zolmitriptan reference standard serves as a representative compound for developing a harmonized LC-MS/MS method platform applicable across the triptan portfolio, with only minor chromatographic adjustments needed for each API-specific NDSRI. This platform approach reduces method development time by an estimated 40–60% compared to developing separate methods for each API.

Stability-Indicating Method Development

Zolmitriptan drug products subjected to accelerated stability testing (40°C/75% RH) may generate trace levels of N-nitroso-zolmitriptan through nitrosation of the API by nitrite impurities present in excipients [1]. A stability-indicating HPLC or LC-MS method employing the N-Nitroso Zolmitriptan reference standard for system suitability and calibration enables accurate quantification of this degradation impurity over the product shelf life. The 1500 ng/day AI provides a pragmatic acceptance criterion that does not require the ultra-trace quantification (sub-ppb) demanded by more potent nitrosamines, facilitating the use of conventional HPLC-UV as a screening tool with LC-MS/MS confirmation only for suspect results.

Application

Selection Property

Validation Focus

ANDA method validation

Category 5 impurity standard with higher acceptable intake

ICH Q2(R1) accuracy, precision, specificity at practical LOQ

Root cause analysis

Zolmitriptan-specific chromatographic retention

Peak assignment to distinguish from desmethyl analog and process impurities

Multi-triptan control strategy

Common Category 5 AI across N-nitroso-indole triptans

Harmonized LC-MS/MS platform with minor adjustments per API

Stability-indicating method

Reference standard for degradation impurity

Quantification under accelerated stability; HPLC-UV screening with MS confirmation

• [1] European Medicines Agency. Appendix 1 to the nitrosamine Q&A document (EMA/562717/2024 Rev. 7): Acceptable Intakes (AIs) for nitrosamines. Published 13 December 2024. Available at: https://nitrosamines.usp.org/t/ema-nitrosamine-q-a-appendix-1-rev-7-published-on-dec-13-2024/12101/1 View Source
• [2] U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs (Rev. 2, September 2024). Available at: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/cder-nitrosamine-impurity-acceptable-intake-limits View Source